Cas no 583036-04-8 (6-Heptene-2,4-diol, dibenzoate)

• Product Name: 6-Heptene-2,4-diol, dibenzoate
• CAS No: 583036-04-8
• MF: C₂₁H₂₂O₄
• MW: 338.396986484528
• CID: 1609522
• Update Time: 2024-08-30

6-Heptene-2,4-diol, dibenzoate Chemical and Physical Properties

Names and Identifiers

• 6-Heptene-2,4-diol, dibenzoate
• 6-Heptene-2,4-diol, 2,4-dibenzoate

• Inchi： 1S/C21H22O4/c1-3-10-19(25-21(23)18-13-8-5-9-14-18)15-16(2)24-20(22)17-11-6-4-7-12-17/h3-9,11-14,16,19H,1,10,15H2,2H3
• InChI Key： VDYJESMKIDJAPD-UHFFFAOYSA-N
• SMILES： CC(OC(=O)C1=CC=CC=C1)CC(OC(=O)C1=CC=CC=C1)CC=C

Computed Properties

• Exact Mass: 374.17298

Experimental Properties

• Density: 1.111±0.06 g/cm3(Predicted)
• Boiling Point: 461.5±45.0 °C(Predicted)
• PSA: 115.06